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A comprehensive overview of the Elastin Microfibril Interface-Located Proteins (EMILINS), their
structure, function, and intricate role in cellular processes.

For Immediate Release

[City, State] — Researchers, scientists, and drug development professionals now have access
to a detailed technical guide on the physiological importance of the EMILIN protein family. This
guide synthesizes current knowledge on these crucial extracellular matrix glycoproteins,
providing in-depth information on their structure, function, and involvement in various signaling
pathways.

The name "Impilin" provided in the initial request did not correspond to any known protein in
major biological databases. Extensive searches suggest a possible typographical error, with
"EMILIN" (Elastin Microfibril Interface-Located Protein) being the most probable intended
subject. The EMILIN family of proteins plays a critical role in the structure and function of the
extracellular matrix, influencing processes from tissue elasticity to cell adhesion and growth
factor signaling.

Introduction to the EMILIN Protein Family

The EMILINs are a family of extracellular matrix glycoproteins characterized by a unique N-
terminal EMI domain, a coiled-coil region, and a C-terminal gC1q globular domain.[1][2] This
family includes EMILIN-1, EMILIN-2, and EMILIN-3, each with distinct expression patterns and
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functions.[2] EMILIN-1, the most extensively studied member, is crucial for the integrity of
elastic fibers, which impart resilience to tissues like blood vessels, skin, and lungs.[1][3]

Structure and Molecular Interactions

The structural organization of EMILINSs facilitates their diverse interactions with other
extracellular matrix components and cell surface receptors.

Table 1. Domain Architecture and Binding Partners of EMILIN-1

Domain Key Features Known Binding Partners

] Cysteine-rich, involved in
EMI Domain . o .
protein-protein interactions.

Coiled-coil Region Mediates oligomerization.

Globular domain, homologous
] to the C1g complement ]
gClg Domain ) Integrins (04B1, a9p1)
component. Interacts with cell

surface receptors.

Short region with collagen-like
Collagenous Sequence
repeats.

Data compiled from multiple sources.

The ability of EMILIN-1 to form homotrimers and higher-order oligomers is essential for its
function in the extracellular matrix.[1]

Physiological Functions and Signaling Pathways

EMILINs are implicated in a variety of physiological processes, primarily through their structural
role and their ability to modulate signaling pathways.

Elastogenesis and Tissue Homeostasis

EMILIN-1 is localized at the interface between microfibrils and amorphous elastin, playing a
critical role in the assembly and stability of elastic fibers.[1][3] This function is vital for
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maintaining the mechanical properties of elastic tissues.

Cell Adhesion and Migration

Recombinant EMILIN-1 serves as a ligand for several cell types, promoting cell adhesion.[1]
This interaction is mediated by the gC1q domain binding to integrin receptors on the cell

surface.

Regulation of TGF-f8 Signaling

A crucial function of some EMILIN family members is the negative regulation of the
Transforming Growth Factor-3 (TGF-3) signaling pathway.[2][3] EMILINs can bind to TGF-(3,
preventing its interaction with its receptors and thereby modulating downstream cellular
responses such as proliferation, differentiation, and apoptosis.
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Caption: Regulation of TGF-[3 signaling by EMILIN.

Experimental Protocols

Understanding the function of EMILINSs relies on a variety of experimental techniques.

Yeast Two-Hybrid Assay for Protein-Protein Interactions

This technique was instrumental in identifying EMILIN-2 by using a C-terminal fragment of
human EMILIN-1 as bait.[1]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

